Cas no 18010-05-4 (Isoquinolinium,2-(2-ethoxy-2-oxoethyl)-, bromide (1:1))

• Product Name: Isoquinolinium,2-(2-ethoxy-2-oxoethyl)-, bromide (1:1)
• CAS No: 18010-05-4
• MF: C₁₃H₁₄BrNO₂
• MW: 296.159762859344
• CID: 169962
• PubChem ID: 3082124
• Update Time: 2025-04-19

Isoquinolinium,2-(2-ethoxy-2-oxoethyl)-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

• Isoquinolinium,2-(2-ethoxy-2-oxoethyl)-, bromide (1:1)
• N-(ethoxycarbonylmethyl)-6-methoxyquinolinium
• 1-(2-ethoxy-2-oxoethyl)-6-methoxyquinolinium
• 2-(2-ethoxy-2-oxoethyl)isoquinolinium bromide
• Isoquinolinium, 2-(2-ethoxy-2-oxoethyl)-, bromide
• Mqae bromide
• N-carbethoxymethylisoquinolinium bromide
• DTXSID40939300
• 18010-05-4
• ethyl 2-isoquinolin-2-ium-2-ylacetate;bromide
• SR-01000312518
• SR-01000312518-1
• 2-(2-Ethoxy-2-oxoethyl)isoquinolin-2-ium bromide

• Inchi： 1S/C13H14NO2.BrH/c1-2-16-13(15)10-14-8-7-11-5-3-4-6-12(11)9-14;/h3-9H,2,10H2,1H3;1H/q+1;/p-1
• InChI Key： YTPLJUZIOGNPTJ-UHFFFAOYSA-M
• SMILES： [Br-].O(CC)C(C[N+]1C=CC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 295.02082
• Monoisotopic Mass: 295.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.18